Cas no 346698-70-2 (4-Isoxazolecarboxamide, 3-(2-chlorophenyl)-N,5-dimethyl-)

• Product Name: 4-Isoxazolecarboxamide, 3-(2-chlorophenyl)-N,5-dimethyl-
• CAS No: 346698-70-2
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 1470136
• PubChem ID: 798829
• Update Time: 2025-04-20

4-Isoxazolecarboxamide, 3-(2-chlorophenyl)-N,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxamide, 3-(2-chlorophenyl)-N,5-dimethyl-
• WPXCVBULBNOMKR-UHFFFAOYSA-N
• CCG-11794
• CBMicro_025830
• AKOS000675463
• 3-(2-Chloro-phenyl)-5-methyl-isoxazole-4-carboxylic acid methylamide
• DB-086884
• BIM-0025849.P001
• SCHEMBL5533828
• 346698-70-2

• Inchi： 1S/C12H11ClN2O2/c1-7-10(12(16)14-2)11(15-17-7)8-5-3-4-6-9(8)13/h3-6H,1-2H3,(H,14,16)
• InChI Key： WPXCVBULBNOMKR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(NC)=O)=C(C)ON=1

Computed Properties

• Exact Mass: 250.05103
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes